2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine

• IUPAC Name: N-[2-[2-(4-ethoxyphenoxy)ethoxy]ethyl]-2-methoxyethanamine
• InChI: InChI=1S/C15H25NO4/c1-3-19-14-4-6-15(7-5-14)20-13-12-18-11-9-16-8-10-17-2/h4-7,16H,3,8-13H2,1-2H3
• InChI Key: FVPXUGLPQWMNDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCOCCNCCOC
• Molecular Formula: C15H25NO4
• Molecular Weight: 283.36 g/mol

Description

2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine, also known as A-967079, is a selective antagonist of the transient receptor potential V1 (TRPV1) ion channel. The TRPV1 ion channel is involved in pain sensation, and A-967079 has potential applications in the treatment of chronic pain.

Mechanism of Action

2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine selectively blocks the TRPV1 ion channel, which is involved in pain sensation. By blocking this ion channel, 2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine reduces pain sensitivity without affecting other sensory functions.
Biochemical and Physiological Effects
2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine has been shown to reduce pain sensitivity in animal models without causing significant side effects. 2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine has also been shown to reduce bladder hyperactivity and airway hyperresponsiveness in animal models.

Advantages and Limitations for Lab Experiments

2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine has several advantages for lab experiments, including its selectivity for the TRPV1 ion channel and its lack of significant side effects. However, 2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine has limitations, such as its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the study of 2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine. One potential direction is to further investigate its potential use in the treatment of chronic pain in humans. Another direction is to study its potential use in the treatment of other conditions, such as bladder dysfunction and asthma. Additionally, future studies could investigate the potential for developing more potent and selective TRPV1 antagonists.

Synthesis Methods

2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine can be synthesized using a multi-step process involving the reaction of 4-ethoxyphenol with epichlorohydrin to form 2-(4-ethoxyphenoxy)ethanol. This intermediate is then reacted with 2-(2-methoxyethylamino)ethanol to form 2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine.

Scientific Research Applications

2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine has been extensively studied for its potential use in the treatment of chronic pain. In animal models, 2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine has been shown to reduce pain sensitivity without causing significant side effects. 2-[2-(4-ethoxyphenoxy)ethoxy]-N-(2-methoxyethyl)ethanamine has also been studied for its potential use in the treatment of other conditions, such as bladder dysfunction and asthma.